Cas no 2612-02-4 (5-Methoxysalicylic acid)

• Product Name: 5-Methoxysalicylic acid
• CAS No: 2612-02-4
• MF: C₈H₈O₄
• MW: 168.146722793579
• MDL: MFCD00002459
• CID: 43234
• PubChem ID: 75787
• Update Time: 2025-04-18

5-Methoxysalicylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-methoxybenzoic acid
• 5-Methoxysalicylic acid
• 2-Hydroxy-5-methoxybenzadelhyde
• 4-methoxysalicylic acid
• 5-Methoxy-2-hydroxybenzoic acid
• 5-Methoxysalicylate
• 5-methyloxysalicylic acid
• 6-hydroxy-m-Anisate
• 6-hydroxy-m-anisic acid
• Benzoic acid,2-hydroxy-5-methoxy
• m-Anisic acid,6-hydroxy
• Benzoic acid, 2-hydroxy-5-methoxy-
• m-Anisic acid, 6-hydroxy-
• Acid5-methoxysalicylic
• 2-hydroxy-5-methoxybenzoic
• 5-o-METHYL GENTISIC ACID
• 2-hydroxy-5-methoxy-benzoic acid
• IZZIWIAOVZOBLF-UHFFFAOYSA-N
• 5-methoxysalicyclic acid
• rarechem al bo 0993
• 5-methoxy-salicylic
• 5-MeOSA
• 2-hydroxy-5-methoxybenzoate
• W-107199
• AS-14602
• 5-methoxy-2-hydroxobenzoic acid
• HY-W007856
• 5-methoxy-salicylic acid
• MFCD00002459
• s6319
• DTXSID0062551
• CS-W007856
• PD123981
• 2-hydroxy 5-methoxybenzoic acid
• SY003499
• 2612-02-4
• AC-2987
• 6-methoxy-m-anisic acid
• 2-hydroxy-5-(methyloxy)benzoic acid
• SCHEMBL128781
• 5-Methoxysalicylic acid 2-Hydroxy-5-methoxybenzoic acid
• NSC2579
• Z104495362
• Q15410212
• FT-0600625
• AI3-24048
• 2-Hydroxy-5-methoxybenzoicAcid
• EINECS 220-037-8
• NSC 2579
• 5-Methoxy-2-hydroxybenzoate
• EN300-21328
• AMY18253
• M1254
• NSC-2579
• NS00014758
• 6-Methoxy-m-anisate
• AC-16957
• CHEBI:89830
• I12079
• 2-Hydroxy-5-methoxybenzoic acid, 98%
• AKOS000121285
• InChI=1/C8H8O4/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3,(H,10,11
• CHEMBL452949
• 5-O-Methyl gentisate
• DB-046840
• DTXCID5037448
• 1ST2684
• STK522179
• BBL012998
• 4EQ4PA4ASH
• FH71120
• 5-Methoxysalicylic acid;2-Hydroxy-5-methoxybenzoic acid;5-o-Methyl gentisic acid
• 220-037-8
• 6-hydroxy-3-anisic acid
• MSK2684

• MDL： MFCD00002459
• Inchi： 1S/C8H8O4/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3,(H,10,11)
• InChI Key： IZZIWIAOVZOBLF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C(=O)O)=C1)O
• BRN： 2209647

Computed Properties

• Exact Mass: 168.04200
• Monoisotopic Mass: 168.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Pale yellow crystalline powder
• Density: 1.1816 (rough estimate)
• Melting Point: 143.0 to 146.0 deg-C
• Boiling Point: 217.07°C (rough estimate)
• Flash Point: 146.5℃
• Refractive Index: 1.4611 (estimate)
• Water Partition Coefficient: 1.7 g/L (10 ºC)
• PSA: 66.76000
• LogP: 1.09900
• Solubility: Slightly soluble in water

5-Methoxysalicylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives M-methoxybenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters